2-(4-chlorophenoxy)-2-methyl-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)propanamide

• IUPAC Name: 2-(4-chlorophenoxy)-2-methyl-N-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]propanamide
• InChI: InChI=1S/C21H24ClN5O3/c1-5-6-15-12-18(28)25-20(23-15)27-17(11-13(2)26-27)24-19(29)21(3,4)30-16-9-7-14(22)8-10-16/h7-12H,5-6H2,1-4H3,(H,24,29)(H,23,25,28)
• InChI Key: PCJRLJUPAYCVKN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(C)(C)OC3=CC=C(C=C3)Cl
• Molecular Formula: C21H24ClN5O3
• Molecular Weight: 429.9 g/mol

Description

2-(4-chlorophenoxy)-2-methyl-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)propanamide is a useful research compound. Its molecular formula is C21H24ClN5O3 and its molecular weight is 429.91. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antimicrobial Applications

• Anticancer and Antimicrobial Agents : This compound, incorporated with heterocyclic entities such as oxazole, pyrazoline, and pyridine, has demonstrated promising anticancer activity against a panel of 60 cancer cell lines at the National Cancer Institute (NCI, USA). Additionally, it exhibited notable in vitro antibacterial and antifungal activities, suggesting potential use in overcoming microbial resistance to pharmaceutical drugs (Katariya, Vennapu, & Shah, 2021).

• Novel Pyrazole Derivatives : Research has shown that novel pyrazole derivatives, including this compound, have high anticancer activity compared to the reference drug doxorubicin. These derivatives also exhibit strong antimicrobial activity (Hafez, El-Gazzar, & Al-Hussain, 2016).

• Thiazole Derivatives : Compounds related to 2-(4-chlorophenoxy)-2-methyl-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)propanamide, specifically thiazole derivatives, have been synthesized and tested for antimicrobial and cytotoxic activities. Some derivatives showed high antibacterial activity and anticandidal effects, as well as cytotoxicity against specific leukemia and fibroblast cells (Dawbaa, Evren, Cantürk, & Yurttaş, 2021).

Synthesis and Molecular Docking Studies

• Molecular Docking Studies : Synthesis and molecular docking studies of compounds including this one have been conducted, demonstrating inspiring results in terms of potential pharmaceutical applications (Palombo, Liebing, Hildebrand, Patrikus, Assarsson, Wang, Amenta, Engelhardt, Edelmann, & Gilje, 2019).

• Structural Characterization : The structural characterization of similar compounds has been performed, providing insights into their molecular conformation and potential for various applications (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).